Cas no 2171583-33-6 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid
• CAS No: 2171583-33-6
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5807345
• PubChem ID: 165876036
• Update Time: 2025-07-15

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid
• 2171583-33-6
• EN300-1523578
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-6-fluorobenzoic acid

• Inchi： 1S/C27H23FN2O5/c28-21-10-5-11-22(23(21)26(32)33)29-25(31)24(15-12-13-15)30-27(34)35-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-11,15,20,24H,12-14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： IFISHXIMKBJFCK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid

Introduction to 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic Acid (CAS No. 2171583-33-6)

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid, identified by its CAS number 2171583-33-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, an acetamido moiety, and a 6-fluorobenzoic acid backbone. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The structural complexity of 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid makes it a promising candidate for further exploration in the development of novel therapeutic agents. The Fmoc group, in particular, is widely recognized in the pharmaceutical industry for its role in peptide synthesis, where it serves as an amino acid protecting group. This feature suggests that the compound could be utilized in the synthesis of peptide-based drugs or as an intermediate in the production of more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, allowing researchers to explore their potential biological activities. The cyclopropyl group is known to enhance metabolic stability and bioavailability, making it an attractive feature for drug candidates. Additionally, the fluorenylmethoxycarbonyl moiety provides stability during synthetic processes and can be selectively removed under specific conditions, facilitating the synthesis of larger peptides or proteins.

The 6-fluorobenzoic acid component introduces a fluorine atom into the molecule, which is often employed to improve pharmacokinetic properties such as solubility and binding affinity. Fluorinated aromatic compounds are well-documented for their ability to modulate enzyme activity and receptor interactions, making them valuable in drug design. The combination of these features positions 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid as a versatile building block for medicinal chemists.

In the context of current research, there is growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The structural motifs present in this compound make it a potential candidate for inhibiting enzymes such as kinases or proteases, which are often implicated in various diseases including cancer and inflammatory disorders. The Fmoc group also hints at its potential use in peptidomimetic chemistry, where it can be incorporated into designed peptides that mimic natural bioactive sequences.

One of the most compelling aspects of this compound is its potential for modulating biological pathways through selective interaction with biological targets. The fluorenylmethoxycarbonyl group ensures that any modifications or derivatizations can be performed with high precision, allowing researchers to fine-tune the molecule's properties for optimal biological activity. Additionally, the presence of both polar and non-polar functional groups enhances its solubility profile, making it more amenable to formulation into drug products.

Recent studies have demonstrated the importance of fluorine-containing compounds in drug development due to their ability to enhance binding affinity and metabolic stability. For instance, fluorinated benzoic acids have been shown to exhibit potent activity against certain enzymes and receptors, making them valuable starting points for drug discovery programs. The compound under discussion shares these characteristics and could potentially be developed into a lead compound for further optimization.

The synthesis of 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct complex molecular frameworks efficiently. These methods allow for the introduction of various functional groups while maintaining regioselectivity and minimizing side reactions.

Once synthesized, this compound can be subjected to various biochemical assays to evaluate its biological activity. High-throughput screening (HTS) techniques are commonly used to identify compounds that exhibit promising interactions with biological targets. If initial screens show positive results, further characterization using techniques such as X-ray crystallography can provide insights into how the molecule interacts with its target protein or enzyme.

The potential applications of 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-6-fluorobenzoic acid extend beyond inhibition studies. It could also serve as a scaffold for designing molecules with different pharmacological profiles by modifying specific functional groups or introducing new ones. For example, replacing the fluorenylmethoxycarbonyl group with other protecting groups could enable different synthetic strategies while retaining the core structural elements responsible for biological activity.

In conclusion,2-2-cyclopropyl-2-({(9H-fluoren}-9 -yl)methoxycarbonyl}amino)acetamido -6 -fluoroben zoic acid (CAS No . 2171583 -33 -6) represents a structurally complex and multifunctional compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive candidate for further exploration , particularly in the development of novel therapeutic agents targeting various diseases . As synthetic methodologies continue to advance , it is likely that more applications will emerge , solidifying its role as a valuable asset in medicinal chemistry.